Cas no 1800345-13-4 (Methyl 4-(5-bromo-3-nitropyridin-2-yl)benzoate)

• Product Name: Methyl 4-(5-bromo-3-nitropyridin-2-yl)benzoate
• CAS No: 1800345-13-4
• MF: C₁₃H₉BrN₂O₄
• MW: 337.125562429428
• MDL: MFCD31613880
• CID: 2360294
• PubChem ID: 118196391
• Update Time: 2025-05-21

Methyl 4-(5-bromo-3-nitropyridin-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(5-bromo-3-nitropyridin-2-yl)benzoate
• RTGYGUKKUVKIMW-UHFFFAOYSA-N
• SY263108
• Methyl 4-(5-Bromo-3-nitro-2-pyridyl)benzoate
• MFCD31613880
• DB-209306
• SCHEMBL16861729
• Benzoic acid, 4-(5-bromo-3-nitro-2-pyridinyl)-, methyl ester
• A1-10874
• 1800345-13-4
• AC9515
• Methyl 4-(5-bromo-3-nitropyridin-2-yl)benzoate

• MDL： MFCD31613880
• Inchi： 1S/C13H9BrN2O4/c1-20-13(17)9-4-2-8(3-5-9)12-11(16(18)19)6-10(14)7-15-12/h2-7H,1H3
• InChI Key： RTGYGUKKUVKIMW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 335.97457g/mol
• Monoisotopic Mass: 335.97457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85
• XLogP3: 2.9

Additional information on Methyl 4-(5-bromo-3-nitropyridin-2-yl)benzoate

Methyl 4-(5-bromo-3-nitropyridin-2-yl)benzoate: A Comprehensive Overview

Methyl 4-(5-bromo-3-nitropyridin-2-yl)benzoate, also known by its CAS number 1800345-13-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a methyl ester group with a substituted pyridine ring. The presence of bromine and nitro groups on the pyridine ring introduces distinct electronic and steric properties, making it a valuable molecule for research and industrial applications.

The synthesis of Methyl 4-(5-bromo-3-nitropyridin-2-yl)benzoate typically involves multi-step organic reactions, including nucleophilic aromatic substitution and esterification processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high purity levels.

In terms of chemical properties, Methyl 4-(5-bromo-3-nitropyridin-2-yl)benzoate exhibits strong electron-withdrawing effects due to the nitro and bromine substituents on the pyridine ring. These effects significantly influence the compound's reactivity in various chemical transformations, such as nucleophilic aromatic substitution and cross-coupling reactions. The methyl ester group further enhances solubility in organic solvents, making it easier to handle in laboratory settings.

Recent studies have highlighted the potential of Methyl 4-(5-bromo-3-nitropyridin-2-yl)benzoate in drug discovery and materials science. In the pharmaceutical industry, this compound serves as a valuable intermediate for synthesizing bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. Its ability to act as a versatile building block has made it a popular choice among medicinal chemists.

In materials science, researchers have investigated the use of Methyl 4-(5-bromo-3-nitropyridin-2-yl)benzoate in the development of advanced materials, such as organic semiconductors and sensors. The compound's electronic properties make it suitable for applications in flexible electronics and optoelectronic devices. Additionally, its stability under harsh conditions has been tested extensively, demonstrating its suitability for industrial-scale production.

The environmental impact of Methyl 4-(5-bromo-3-nitropyridin-2-yl)benzoate has also been a topic of recent research. Studies have shown that proper disposal methods are essential to minimize its ecological footprint. Regulatory bodies have emphasized the importance of adhering to safety guidelines during handling and storage to prevent contamination of water sources and soil.

In conclusion, Methyl 4-(5-bromo-3-nitropyridin-2-yl)benzoate is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.